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Phenkapton Properties and Requlatory Status

Phenkapton is an obsolete organophosphate insecticide and acaricide. Its key characteristics are summarized

in the table below [1].

Property

Value / Description

Pesticide Type

Chemical Group

Mode of Action

Water Solubility (at 20 °C, pH
7)

Octanol-Water Partition
Coefficient (Log P)

Status

Insecticide, Acaricide
Organophosphate, Organothiophosphate
Acetylcholinesterase (AChE) inhibitor

0.044 mg/L (Low)

5.84 (High)

Considered obsolete; not approved in the EU
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Property Value |/ Description
Primary Environmental Classified as a "Forever chemical” due to high bioaccumulation
Concern potential (BCF >2000) and high aquatic toxicity

Framework for Pesticide Degradation Kinetics

While specific half-life data (DTso0) for Phenkapton is missing, regulatory bodies use standard kinetic
models to characterize pesticide degradation. The following table outlines the key equations used by the US

EPA [2].

Model Name Equation Application Notes

Coe”™(-kt) Most common; assumes constant
degradation rate. DTso = In(2)/k [2].

Single First-Order (SFO) Ct

Double First-Order in Ct = Cog e™(-kat) + Used when degradation occurs at two
Parallel (DFOP) Co(l-g)e™(-kz2t) distinct rates (e.qg., fast initial, slow
long-term) [2].

Nth-Order or Indeterminate C = [Co™(1-N) - (1- Offers more flexibility than SFO for
Order Rate Equation (IORE) N)k IORE t]~(1/(1- complex degradation patterns [2].
N))

Experimental Protocol for Degradation Studies

The following diagram illustrates a generalized workflow for studying pesticide degradation kinetics in soil,

based on a study investigating the herbicide MCPA [3].

Key steps and methodologies from the experimental workflow include:

¢ Soil Preparation and Treatment: Solil is sieved, homogenized, and spiked with the pesticide at
environmentally relevant concentrations, which is critical as degradation kinetics can differ at high

vs. low concentrations [3].
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e Chemical Analysis: Quantifying pesticide dissipation using techniques like HPLC-MS/MS, which can
detect residues in complex plant matrices with high sensitivity and specificity [4].

¢ Advanced Biomolecular Techniques: Tracking the abundance and expression of microbial
degradation genes (e.g., tTdA for MCPA) via quantitative real-time PCR (qPCR) provides
mechanistic insight into biodegradation [3].

Research Recommendations

Given the lack of direct comparative data on Phenkapton, here are suggested paths for further research:

¢ Explore Analogues: Study the degradation of other obsolete organophosphate pesticides with
similar properties (high Log P, low water solubility) to infer Phenkapton's likely behavior.

e Experimental Focus: Conduct new laboratory studies using the outlined protocols, paying close
attention to the formation of degradation products and their ecotoxicity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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